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The following table summarizes the key acceptability findings from a Phase 1, randomized, blinded,

placebo-controlled trial. Participants used the gel rectally for seven consecutive days [1].

Assessment
Criteria

UC781 Gel (0.1% and 0.25%) Placebo Gel (HEC)

Overall
Acceptability

Highly acceptable [1] Highly acceptable, with no significant
difference from UC781 gels [1]

Intentional
Future Use

100% of participants reported high
intentions to use a gel like the one in

the study [1]

100% of participants reported high
intentions to use a gel like the one in the

study [1]

Product
Attributes

Received favorable ratings on color,

smell, and consistency [1]

Received favorable ratings on color, smell,

and consistency [1]

Key
Differentiator

N/A The placebo gel (HEC) was a clear

aqueous gel, while the UC781 gels were
off-white to light yellow [1].

Experimental Protocol Overview
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The provided search results detail the methodology for the acceptability study and the larger clinical trial it

was part of.

Study Design: The acceptability data was collected within a Phase 1, randomized, double-blind,
placebo-controlled trial [2] [3].

Participants: 36 HIV-uninfected adults (26 men and 10 women) with a history of consensual
receptive anal intercourse were randomized into three groups (0.1% UC781 gel, 0.25% UC781 gel, or

a placebo gel) [1] [2].
Intervention: Participants were instructed to use the assigned gel rectally once daily for seven

consecutive days [1].
Acceptability Assessment: Acceptability was evaluated using structured questionnaires and

qualitative in-depth interviews after the one-week product use period. Questionnaires were
administered via a Web-based, Computer Assisted Self-Interview (CASI) system [1].

Blinding: The study was double-blinded, meaning neither the participants nor the investigators knew
which product was being administered. The investigators noted that all three gels were "similar to the

touch," though their viscosities differed [1] [2].

The diagram below illustrates the participant flow and key procedures in this clinical trial.
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Figure 1: Clinical Trial Workflow for UC781 Gel Acceptability Study
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Key Context from the Broader Trial

It is important to interpret the acceptability data within the context of the trial's primary goals:
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Clinical Safety: The overarching trial found that single and 7-day rectal exposure to both

concentrations of UC781 gel were clinically safe. There were no serious adverse events, and
plasma levels of UC781 were not detected, indicating minimal systemic absorption [2] [3].

Formulation Details: The placebo used was hydroxyethyl cellulose (HEC) gel, a clear aqueous
formulation. The active UC781 gels (0.1% and 0.25%) were off-white to light yellow aqueous gels.

The similarity in formulation, aside from the active pharmaceutical ingredient, helps isolate the
perception of the active drug itself in acceptability testing [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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